molecular formula C12H17I B6161990 1-tert-butyl-2-ethyl-4-iodobenzene CAS No. 1369891-13-3

1-tert-butyl-2-ethyl-4-iodobenzene

Cat. No. B6161990
CAS RN: 1369891-13-3
M. Wt: 288.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-tert-butyl-2-ethyl-4-iodobenzene is an electron-rich aryl iodide . It is a clear colorless to yellow liquid .


Synthesis Analysis

The synthesis of 1-tert-butyl-2-ethyl-4-iodobenzene involves several steps. The process starts with 3-tert-butyl aniline, which is converted into a white paste with water and concentrated sulfuric acid. Sodium nitrite solution is then added dropwise. After that, a solution of potassium iodide and water is added. The mixture is left at room temperature for 3 hours, then heated in a boiling water bath for half an hour. The oil layer is separated, washed with 10% NaOH solution until it turns alkaline, and then distilled with steam. The distilled oil layer is washed with 5% sodium bisulfite solution and saturated salt water, dried with anhydrous calcium chloride, and distilled under reduced pressure to obtain a yellow liquid .


Molecular Structure Analysis

The molecular formula of 1-tert-butyl-2-ethyl-4-iodobenzene is C10H13I . Its molecular weight is 260.11 .


Chemical Reactions Analysis

1-tert-butyl-2-ethyl-4-iodobenzene participates in the Heck reaction between 2-methylprop-2-en-1-ol and 4-tert-butyliodobenzene catalyzed by ionic liquids . It also participates in the one-pot Heck-reductive amination reaction pathway during the synthesis of fungicide fenpropimorph .


Physical And Chemical Properties Analysis

1-tert-butyl-2-ethyl-4-iodobenzene has a boiling point of 116-118 °C/9 mmHg . Its density is 1.468 g/mL at 25 °C .

Mechanism of Action

The mechanism of action of 1-tert-butyl-2-ethyl-4-iodobenzene involves electrophilic aromatic substitution . This is a polar, stepwise process where the key step is the attack of an electrophile at carbon to form a cationic intermediate .

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard . It is recommended to avoid food, drug, pesticide or biocidal product use .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-tert-butyl-2-ethyl-4-iodobenzene involves the introduction of an iodine atom onto a benzene ring that already contains a tert-butyl and an ethyl group. This can be achieved through an electrophilic substitution reaction using iodine and a suitable catalyst.", "Starting Materials": [ "Benzene", "tert-Butyl chloride", "Ethyl chloride", "Iodine", "Catalyst (e.g. Iron(III) chloride)" ], "Reaction": [ "Step 1: Nitration of benzene to form nitrobenzene using nitric acid and sulfuric acid as catalysts.", "Step 2: Reduction of nitrobenzene to form aniline using hydrogen gas and a suitable catalyst (e.g. palladium on carbon).", "Step 3: Alkylation of aniline with tert-butyl chloride to form N-tert-butylaniline using a suitable base (e.g. sodium hydroxide).", "Step 4: Alkylation of N-tert-butylaniline with ethyl chloride to form 1-tert-butyl-2-ethylbenzene using a suitable base (e.g. potassium carbonate).", "Step 5: Electrophilic substitution of 1-tert-butyl-2-ethylbenzene with iodine using a suitable catalyst (e.g. iron(III) chloride) to form 1-tert-butyl-2-ethyl-4-iodobenzene." ] }

CAS RN

1369891-13-3

Molecular Formula

C12H17I

Molecular Weight

288.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.